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Introduction
4-Nitropyrazole (4-NP) is a five-membered heterocyclic aromatic organic compound with the

chemical formula C₃H₃N₃O₂. It consists of a pyrazole ring substituted with a nitro group at the

C4 position. This compound serves as a crucial intermediate in the synthesis of various

pharmaceuticals and energetic materials.[1] The presence of the nitro group, a strong electron-

withdrawing group, significantly influences the physicochemical properties and reactivity of the

pyrazole ring, making it a subject of interest for both academic research and industrial

applications. This technical guide provides a comprehensive overview of the core

physicochemical properties of 4-Nitropyrazole, detailed experimental protocols for its

synthesis and characterization, and a discussion of its potential applications.

Physicochemical Properties
The key physicochemical properties of 4-Nitropyrazole are summarized in the tables below,

providing a consolidated reference for researchers.

General and Physical Properties
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Property Value Source(s)

Molecular Formula C₃H₃N₃O₂ [1]

Molecular Weight 113.08 g/mol [1]

Appearance
White to pale yellow crystalline

solid
[1]

Melting Point 163–165 °C [1]

Boiling Point 334 °C at 760 mmHg [1]

Density 1.52 g/cm³ [1]

Spectroscopic and Crystal Data
Property Value Source(s)

UV-Vis (λmax) 317 nm (in EtOH) [2]

¹H NMR (DMSO-d₆)
δ: 8.26 (d, 1H, 5-H), 6.76 (d,

1H, 3-H)
[2]

Crystal System Triclinic [3]

Space Group P-1 [3]

Cell Parameters

a=8.0329(11) Å, b=9.6305(8)

Å, c=9.9036(8) Å, α=74.393(7)

°, β=81.560(9)°, γ=83.196(9)°

[3]

Thermodynamic and Solubility Properties
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Property Value Source(s)

pKa 9.63 ± 0.50 (Predicted) [4]

Solubility

Sparingly soluble in water,

soluble in organic solvents like

ethanol and acetone.

[5]

Detonation Velocity 6.68 km/s [1]

Detonation Pressure 18.81 GPa [1]

Experimental Protocols
Synthesis of 4-Nitropyrazole: A One-Pot, Two-Step
Method
A high-yield (85%) synthesis of 4-Nitropyrazole can be achieved through a one-pot, two-step

process starting from pyrazole.[6]

Step 1: Formation of Pyrazole Sulfate

In a flask equipped with a magnetic stirrer, dissolve pyrazole in concentrated sulfuric acid.

Stir the mixture at room temperature for 30 minutes to ensure the complete formation of

pyrazole sulfate.

Step 2: Nitration

Cool the flask in an ice-water bath.

Slowly add a pre-prepared mixture of fuming nitric acid (98%) and fuming sulfuric acid (20%

oleum) dropwise to the reaction mixture, maintaining the temperature below 10 °C.

After the addition is complete, raise the temperature to 50 °C and continue stirring for 1.5

hours.

Pour the reaction mixture into ice water, which will cause the precipitation of a white solid.
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Collect the solid by filtration and wash it with cold water.

The crude product can be purified by recrystallization from a suitable solvent system, such

as ethyl ether/hexane, to yield pure 4-Nitropyrazole.

The following diagram illustrates the workflow for the synthesis of 4-Nitropyrazole.
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Characterization Methods
X-ray Crystallography Single crystal X-ray diffraction is employed to determine the precise

three-dimensional arrangement of atoms and molecules in the crystalline state of 4-
Nitropyrazole.[3]

Protocol: A suitable single crystal of 4-Nitropyrazole is mounted on a goniometer. The

crystal is then irradiated with a monochromatic X-ray beam. The diffraction pattern is

collected on a detector. The resulting data is processed to determine the unit cell

dimensions, space group, and the electron density map, from which the atomic positions are

refined to yield the final crystal structure.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy ¹H and ¹³C NMR spectroscopy are used to

elucidate the molecular structure of 4-Nitropyrazole in solution.

¹H NMR Protocol: A small amount of the sample is dissolved in a deuterated solvent (e.g.,

DMSO-d₆). The solution is placed in an NMR tube and inserted into the NMR spectrometer.

The ¹H NMR spectrum is acquired, showing chemical shifts, integration, and coupling

patterns that correspond to the different protons in the molecule.[2]

¹³C NMR Protocol: Similar to ¹H NMR, a concentrated solution of the sample in a deuterated

solvent is prepared. The ¹³C NMR spectrum is then acquired, providing information about the

carbon skeleton of the molecule.

Infrared (IR) Spectroscopy IR spectroscopy is utilized to identify the functional groups present

in 4-Nitropyrazole.

Protocol: A small amount of the solid sample is typically mixed with KBr powder and pressed

into a pellet, or analyzed as a mull. The sample is then placed in the IR spectrometer, and

the spectrum is recorded. The absorption bands in the spectrum correspond to the

vibrational frequencies of the different bonds in the molecule, such as N-H, C-H, C=C, and

the characteristic symmetric and asymmetric stretches of the NO₂ group.[2]

UV-Visible (UV-Vis) Spectroscopy UV-Vis spectroscopy is used to study the electronic

transitions within the 4-Nitropyrazole molecule.
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Protocol: A dilute solution of 4-Nitropyrazole in a suitable solvent (e.g., ethanol) is prepared.

The absorbance of the solution is measured over a range of wavelengths in the UV and

visible regions. The wavelength of maximum absorbance (λmax) provides information about

the conjugated system in the molecule.[2]

Biological Activities and Potential Applications
While pyrazole and its derivatives are known to exhibit a wide range of biological activities,

including antimicrobial, anti-inflammatory, and anticancer properties, specific biological

activities and signaling pathways directly involving 4-Nitropyrazole are not extensively

documented in the current literature.[8][9] Its primary role in the pharmaceutical industry is as a

key building block for the synthesis of more complex, biologically active molecules. For

instance, 4-nitropyrazole derivatives have been investigated for their neuroprotective activities

and as estrogen receptor binders.[10]

In the field of energetic materials, 4-Nitropyrazole is a precursor for the synthesis of more

complex, high-energy compounds.[1] Its nitro group contributes to a positive oxygen balance

and high density, which are desirable properties for energetic materials.

The logical relationship between 4-Nitropyrazole and its applications is depicted in the

following diagram.
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Conclusion
4-Nitropyrazole is a versatile compound with a well-defined set of physicochemical properties

that make it a valuable precursor in various fields. This guide has provided a detailed summary

of its key characteristics, including quantitative data presented in a structured format, and

comprehensive experimental protocols for its synthesis and analysis. The provided

visualizations of the synthetic workflow and its role as an intermediate highlight its importance

in the development of new pharmaceuticals and energetic materials. Further research into the

specific biological activities of 4-Nitropyrazole and its direct derivatives could open up new

avenues for its application in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b043035#physicochemical-properties-of-4-
nitropyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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